Cas no 1094107-95-5 (3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-7-carbonitrile)

• Product Name: 3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-7-carbonitrile
• CAS No: 1094107-95-5
• MF: C₉H₆N₂OS
• MW: 190.221740245819
• CID: 6636237
• PubChem ID: 68478171
• Update Time: 2025-10-31

3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-oxo-4H-1,4-benzothiazine-7-carbonitrile
• 3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-7-carbonitrile
• 2H-1,4-Benzothiazine-7-carbonitrile, 3,4-dihydro-3-oxo-
• SCHEMBL3012370
• 1094107-95-5

• Inchi： 1S/C9H6N2OS/c10-4-6-1-2-7-8(3-6)13-5-9(12)11-7/h1-3H,5H2,(H,11,12)
• InChI Key： ATNXHMJGNVYBLN-UHFFFAOYSA-N
• SMILES： S1C2=CC(C#N)=CC=C2NC(=O)C1

Computed Properties

• Exact Mass: 190.02
• Monoisotopic Mass: 190.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.2A^2

Additional information on 3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-7-carbonitrile

Introduction to 3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-7-carbonitrile (CAS No. 1094107-95-5)

3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-7-carbonitrile is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1094107-95-5, belongs to the benzothiazine class of molecules, which are well-known for their diverse pharmacological applications. The presence of a nitrile group at the 7-position and a ketone moiety at the 3-position introduces interesting electronic and steric features that make this molecule a promising candidate for further investigation.

The structural framework of 3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-7-carbonitrile consists of a benzo[b]thiazine core, which is a fused ring system comprising a benzene ring and a thiazine ring. This core structure is further modified by the incorporation of a ketone group and a nitrile group, which are known to influence the compound's reactivity and biological interactions. The benzo[b]thiazine scaffold is particularly noteworthy as it has been extensively studied for its role in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic purposes. 3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-7-carbonitrile has emerged as a compound of interest due to its potential to interact with biological targets in unique ways. The nitrile group, in particular, is known to exhibit diverse biological activities, including inhibitory effects on certain enzymes and receptors. This makes 3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-7-carbonitrile a valuable scaffold for drug discovery efforts aimed at modulating these biological pathways.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The presence of both the ketone and nitrile groups provides multiple sites for functionalization, allowing chemists to explore various structural modifications. These modifications can be tailored to enhance specific biological activities or to improve pharmacokinetic properties such as solubility and bioavailability. The versatility of 3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-7-carbonitrile makes it an attractive candidate for further synthetic exploration.

Recent studies have begun to elucidate the biological profile of 3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-7-carbonitrile, revealing promising interactions with several key biological targets. For instance, preliminary in vitro assays have suggested that this compound may exhibit inhibitory activity against certain enzymes involved in inflammation and pain signaling. These findings are particularly intriguing given the widespread need for new therapeutic agents that can address chronic inflammatory conditions without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The molecular interactions of 3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-7-carbonitrile have been further explored through computational studies. Molecular docking simulations have shown that this compound can bind effectively to several protein targets relevant to human health. Notably, the nitrile group appears to play a crucial role in stabilizing interactions with these targets through hydrogen bonding or other favorable noncovalent interactions. These computational insights provide valuable guidance for designing derivatives with enhanced binding affinity and selectivity.

In addition to its potential as an anti-inflammatory agent, 3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-7-carbonitrile has also shown promise in other therapeutic areas. For example, its structural features suggest that it may interact with receptors or enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. While more research is needed to fully understand these potential applications, preliminary findings are encouraging and warrant further investigation.

The synthesis of 3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-7-carbonitrile presents both challenges and opportunities for synthetic chemists. The construction of the benzo[b]thiazine core requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. However， recent advances in synthetic methodologies have made it increasingly feasible to access complex heterocyclic structures like this one efficiently. These advancements include novel catalytic systems and green chemistry approaches that minimize waste and improve sustainability.

The development of novel pharmaceuticals often involves iterative optimization cycles where initial leads are modified to enhance their pharmacological properties. 3-Oxo--dihydro--benzo[b][1， 4]-thiazi ne-- 7--carbonit r ile serves as an excellent starting point for such optimization efforts due to its unique structural features。 By strategically modifying functional groups or introducing new ones， chemists can explore a wide range of biological activities without having to start from scratch。 This modular approach allows for rapid discovery pipelines that can be adapted based on emerging scientific insights.

The future prospects for 3-- ox o -- 3， 4-- dihydro -- 2 H -- ben zo [ b ] [ 1 ， 4 ] -- thi az ine -- 7 -- carboni tr ile are bright， with ongoing research aimed at uncovering its full therapeutic potential。 Collaborative efforts between synthetic chemists， biologists， and medicinal chemists will be essential in translating laboratory findings into tangible clinical benefits。 As our understanding of biological systems continues to grow， compounds like this one will play an increasingly important role in addressing complex diseases.